Cas no 1343992-98-2 (1-(2-Bromoethyl)-3,5-dimethylcyclohexane)

• Product Name: 1-(2-Bromoethyl)-3,5-dimethylcyclohexane
• CAS No: 1343992-98-2
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5281468
• Update Time: 2025-07-02

1-(2-Bromoethyl)-3,5-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-3,5-dimethylcyclohexane
• Cyclohexane, 1-(2-bromoethyl)-3,5-dimethyl-
• 1-(2-Bromoethyl)-3,5-dimethylcyclohexane

• Inchi： 1S/C10H19Br/c1-8-5-9(2)7-10(6-8)3-4-11/h8-10H,3-7H2,1-2H3
• InChI Key： UOZAVVZMIKSATD-UHFFFAOYSA-N
• SMILES： BrCCC1CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-(2-Bromoethyl)-3,5-dimethylcyclohexane

Introduction to 1-(2-Bromoethyl)-3,5-dimethylcyclohexane (CAS No. 1343992-98-2) in Modern Chemical Research

1-(2-Bromoethyl)-3,5-dimethylcyclohexane, identified by the chemical registration number CAS No. 1343992-98-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic alkylamine derivative has garnered attention due to its unique structural properties and potential applications in the synthesis of bioactive molecules. The presence of both bromine and methyl substituents on a cyclohexane backbone imparts distinct reactivity, making it a valuable intermediate in the development of novel chemical entities.

The molecular structure of 1-(2-Bromoethyl)-3,5-dimethylcyclohexane consists of a cyclohexane ring substituted with two methyl groups at the 3rd and 5th positions, and an N-alkylated side chain featuring a bromoethyl group at the 2-position. This configuration results in a sterically hindered yet electronically rich framework, which can be exploited in various synthetic pathways. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex heterocyclic systems.

In recent years, 1-(2-Bromoethyl)-3,5-dimethylcyclohexane has been explored as a precursor in the synthesis of pharmacologically relevant compounds. Its structural motif is reminiscent of certain bioactive scaffolds found in natural products and drug candidates. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding. The dimethyl substitution at the cyclohexane ring enhances lipophilicity, which is often a critical parameter for drug-like properties such as membrane permeability and metabolic stability.

One notable application of 1-(2-Bromoethyl)-3,5-dimethylcyclohexane lies in the development of chiral auxiliaries and ligands for asymmetric synthesis. The rigid cyclohexane core provides a stable platform for controlling stereochemistry during catalytic processes. Researchers have leveraged this compound to design enantiomerically pure intermediates that are essential for producing single-enantiomer drugs with improved therapeutic profiles. The bromoethyl group further facilitates derivatization into more complex chiral structures, broadening its utility in enantioselective organic transformations.

The compound’s reactivity also makes it a candidate for polymer chemistry applications. Alkylamines like 1-(2-Bromoethyl)-3,5-dimethylcyclohexane can serve as monomers or crosslinking agents in the synthesis of functional polymers. These materials may find use in drug delivery systems, where controlled release profiles are desired. Additionally, the bromine substituent allows for post-polymerization modifications, enabling the introduction of targeting moieties or bioactive functionalities into polymer matrices.

Advances in computational chemistry have further highlighted the potential of 1-(2-Bromoethyl)-3,5-dimethylcyclohexane as a synthetic building block. Molecular modeling studies suggest that its steric and electronic properties can be fine-tuned to optimize interactions with biological targets. This has spurred interest in its use as a scaffold for virtual screening campaigns aimed at identifying novel therapeutic agents. The combination of experimental synthesis and computational prediction has accelerated the discovery process for compounds derived from this scaffold.

Recent publications have demonstrated innovative synthetic routes to 1-(2-Bromoethyl)-3,5-dimethylcyclohexane, emphasizing its accessibility from readily available precursors under mild conditions. These methods often involve palladium-catalyzed reactions or transition-metal-mediated transformations that highlight the compound’s versatility as an intermediate. Such developments have lowered barriers to entry for researchers seeking to incorporate this motif into their synthetic strategies.

The pharmaceutical industry has taken notice of 1-(2-Bromoethyl)-3,5-dimethylcyclohexane due to its perceived potential as a drug candidate or key intermediate. While no direct clinical candidates have emerged from this specific compound yet, its structural features align with current trends in medicinal chemistry toward molecular entities with enhanced physicochemical properties. Companies engaged in contract research and development services are increasingly exploring derivatives of this compound as part of their portfolio expansions.

In conclusion,1-(2-Bromoethyl)-3,5-dimethylcyclohexane (CAS No. 1343992-98-2) represents a promising chemical entity with diverse applications spanning synthetic organic chemistry, pharmaceutical research, and materials science. Its unique structural features—combining steric hindrance with functional handles like bromine—make it an attractive candidate for further exploration by academic researchers and industrial chemists alike.